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Compound of Interest

Compound Name: 3-chlorobutan-1-ol

Cat. No.: B3049794

Technical Guide: Physical Properties of 3-
Chlorobutan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of 3-chlorobutan-
1-ol, with a specific focus on its boiling point and density. While experimentally determined
values for these properties are not readily available in publicly accessible databases, this
document outlines the standard methodologies for their determination, providing a framework
for laboratory investigation.

Summary of Physical Properties

A precise, experimentally verified boiling point and density for 3-chlorobutan-1-ol are not cited
in major chemical databases. However, its fundamental properties have been calculated and
are presented below. For comparative purposes, the experimental data for the related isomer,
4-chloro-1-butanol, is also included.
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Property 3-Chlorobutan-1-ol  4-Chloro-1-butanol  Source
Molecular Formula CaHoCIO CaHoCIO PubChem|[1]
Molecular Weight 108.57 g/mol 108.57 g/mol PubChem[1]
IUPAC Name 3-chlorobutan-1-ol 4-chloro-1-butanol PubChem[1]
Boiling Point Data not available 84-85 °C at 16 mmHg Sigma-Aldrich
Density Data not available 1.088 g/mL at 25 °C Sigma-Aldrich

Experimental Protocols

The following sections detail the standard laboratory procedures for the determination of the
boiling point and density of a liquid organic compound such as 3-chlorobutan-1-ol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure compound, the boiling point is a characteristic physical constant.

Methodology: Distillation Method

This method is suitable when a sufficient quantity of the sample (typically > 5 mL) is available
and allows for simultaneous purification.

o Apparatus Setup: A simple distillation apparatus is assembled. This includes a round-bottom
flask, a distillation head with a port for a thermometer, a condenser, and a receiving flask.
The thermometer bulb should be positioned so that its top is level with the bottom of the
side-arm of the distillation head.

o Sample Preparation: The round-bottom flask is charged with a sample of 3-chlorobutan-1-ol
and a few boiling chips to ensure smooth boiling.

e Heating: The flask is gently heated in a heating mantle or water bath. The heating rate is
controlled to achieve a distillation rate of 1-2 drops per second.
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» Data Collection: The temperature is recorded when the vapor condensation ring is stable on
the thermometer bulb and the first drop of distillate is collected in the receiving flask. The
temperature should remain constant throughout the distillation of a pure liquid. The
barometric pressure should also be recorded.

Methodology: Micro Boiling Point (Capillary Method)
This method is ideal when only a small sample volume is available.

Apparatus Setup: A small amount of the liquid is placed in a fusion tube. A capillary tube,
sealed at one end, is inverted and placed into the liquid. The fusion tube is then attached to a
thermometer.

Heating: The assembly is heated in a suitable apparatus, such as a Thiele tube or a
MelTemp apparatus.

Observation: As the sample is heated, a stream of bubbles will emerge from the open end of
the capillary tube. The heat is then removed, and the apparatus is allowed to cool.

Data Collection: The boiling point is the temperature at which the liquid just begins to enter
the capillary tube.

Determination of Density

Density is a fundamental physical property that is defined as the mass of a substance per unit
volume.

Methodology: Using a Pycnometer

A pycnometer is a flask with a close-fitting ground glass stopper with a capillary tube through it,
which allows for a precise measurement of volume.

o Mass of the Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass
is accurately determined using an analytical balance.

o Mass of the Pycnometer with Sample: The pycnometer is filled with 3-chlorobutan-1-ol. The
stopper is carefully inserted, ensuring any excess liquid is expelled through the capillary. The
outside of the pycnometer is wiped dry, and its mass is determined.
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o Mass of the Pycnometer with a Reference Liquid (e.g., Water): The pycnometer is emptied,
cleaned, and filled with a reference liquid of known density (e.g., deionized water). Its mass

is then determined.

o Calculation: The density of the sample is calculated using the following formula: Density of
Sample = (Mass of Sample / Mass of Water) * Density of Water

Methodology: Using a Graduated Cylinder and Balance
This method is less precise but suitable for a quick determination.

e Mass Determination: A known volume of 3-chlorobutan-1-ol is accurately measured using a
graduated cylinder.

e Volume Measurement: The mass of the measured liquid is determined by weighing it in a
tared beaker on an analytical balance.

» Calculation: The density is calculated by dividing the mass of the liquid by its volume.

Visualized Workflow

The following diagram illustrates the logical workflow for the experimental determination and
validation of the physical properties of a liquid chemical sample.
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 3-Chloro-1-butanol | C4H9CIO | CID 12916881 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Physical properties of 3-chlorobutan-1-ol (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3049794#physical-properties-of-3-chlorobutan-1-ol-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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